Cas no 924280-65-9 (SPDP-PEG12-NHS ester)

• Product Name: SPDP-PEG12-NHS ester
• CAS No: 924280-65-9
• MF: C₃₉H₆₅N₃O₁₇S₂
• MW: 912.073310613632
• MDL: MFCD13185005
• CID: 4786813
• PubChem ID: 329823923
• Update Time: 2026-02-27

SPDP-PEG12-NHS ester Chemical and Physical Properties

Names and Identifiers

• alpha-[3-(o-Pyridyldisulfido)propanoylamido]-omega-succinimidyl ester dodeca(ethylene glycol)
• SPDP-PEG12-NHS ester
• Opss-peg(12)-nhs
• BP-21934
• 2,5-Dioxopyrrolidin-1-yl 3-oxo-1-(pyridin-2-yldisulfaneyl)-7,10,13,16,19,22,25,28,31,34,37,40-dodecaoxa-4-azatritetracontan-43-oate
• SPDP-dPEG(R)12-NHS ester
• (2,5-dioxopyrrolidin-1-yl) 3-[2-[2-[2-[2-[2-[2-[2-[2-[2-[2-[2-[2-[3-(pyridin-2-yldisulfanyl)propanoylamino]ethoxy]ethoxy]ethoxy]ethoxy]ethoxy]ethoxy]ethoxy]ethoxy]ethoxy]ethoxy]ethoxy]ethoxy]propanoate
• CS-0115052
• A-[3-(o-Pyridyldisulfido)propanoylamido]-
• HY-141356
• GS-9399
• T18710
• 924280-65-9
• 2601437-72-1
• SCHEMBL19725977
• O-succinimidyl ester poly(ethylene glycol)
• MFCD13185005
• AKOS030213536

• MDL： MFCD13185005
• Inchi： 1S/C39H65N3O17S2/c43-35(7-34-60-61-36-3-1-2-8-41-36)40-9-11-48-13-15-50-17-19-52-21-23-54-25-27-56-29-31-58-33-32-57-30-28-55-26-24-53-22-20-51-18-16-49-14-12-47-10-6-39(46)59-42-37(44)4-5-38(42)45/h1-3,8H,4-7,9-34H2,(H,40,43)
• InChI Key： PQUMQQHUIZYDPW-UHFFFAOYSA-N
• SMILES： S(CCC(NCCOCCOCCOCCOCCOCCOCCOCCOCCOCCOCCOCCOCCC(=O)ON1C(CCC1=O)=O)=O)SC1C=CC=CN=1

Computed Properties

• Exact Mass: 911.37553996g/mol
• Monoisotopic Mass: 911.37553996g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 20
• Heavy Atom Count: 61
• Rotatable Bond Count: 46
• Complexity: 1070
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -1.9
• Topological Polar Surface Area: 267

SPDP-PEG12-NHS ester Security Information

• Hazardous Material transportation number：NONH for all modes of transport
• Storage Condition：−20°C

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyridines and derivatives Pyridines and derivatives
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyridines and derivatives